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Compound of Interest

Compound Name: Diflorasone Diacetate

Cat. No.: B1670559

An In-depth Technical Guide to Diflorasone
Diacetate

This guide provides a comprehensive overview of the chemical and pharmacological properties
of Diflorasone Diacetate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

Diflorasone diacetate is a high-potency topical corticosteroid used for its anti-inflammatory
and antipruritic properties in treating various skin disorders.[1][2][3] It is the 17,21-diacetate
derivative of diflorasone.[1][2] At room temperature, it exists as a white to off-white crystalline
solid.[4]

Table 1: Chemical Identifiers for Diflorasone Diacetate
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Identifier Type

Value

Source(s)

CAS Number

33564-31-7

[LI0S]E617108]

IUPAC Name

[2-
[(6S,8S,9R,10S,11S,13S,14S,
16S,17R)-17-acetyloxy-6,9-
difluoro-11-hydroxy-10,13,16-
trimethyl-3-oxo-
6,7,8,11,12,14,15,16-
octahydrocyclopenta[a]phenan

thren-17-yl]-2-oxoethyl] acetate

[1]9]

Molecular Formula

C26H32F207

[1](5](6]

Molecular Weight

494.52 g/mol

[6]

PubChem CID

71414

[1](10]

InChl

INChl=1S/C26H32F207/c1-13-
8-17-18-10-20(27)19-9-
16(31)6-7-
23(19,4)25(18,28)21(32)11-
24(17,5)26(13,35-
15(3)30)22(33)12-34-
14(2)29/h6-7,9,13,17-18,20-
21,32H,8,10-12H2,1-
5H3/t13-,17-,18-,20-,21-,23-,2
4-,25-,26-/m0/s1

[11[6][10]

InChlKey

BOBLHFUVNSFZPJ-
JOYXJIVLSSA-N

[1I(51(6][e][10]

SMILES

C[C@H]1C[C@H]2[C@@H]3
C--INVALID-LINK--
COC(=0)C)OC(=0)C)C)0)F)C
">C@@HF

[1](6]

European Community (EC)
Number

251-575-1

[1](7]

UNII

TW2J09SCWX

[1]9]
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Psorcon, Florone, Florone E,
Synonyms . . [1][5][e]
Maxiflor, Apexicon E

Pharmacological Profile

Diflorasone diacetate is a synthetic glucocorticoid that exhibits potent anti-inflammatory,
immunosuppressive, and antipruritic activities.[1][3][9] It is classified as a Class | corticosteroid
in the United States, the highest potency level.[10] Its therapeutic effects are indicated for the
relief of inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses, such
as psoriasis and atopic dermatitis.[3][11][12]

The mechanism of action for diflorasone diacetate is characteristic of other topical
corticosteroids.[13] As a glucocorticoid, it diffuses across the cell membrane and binds to the
glucocorticoid receptor (GR) located in the cytoplasm.[1][9] This binding event initiates a
conformational change in the receptor, leading to its translocation into the nucleus.

Inside the nucleus, the activated receptor-ligand complex interacts with specific DNA
sequences known as glucocorticoid response elements (GRES).[1][9] This interaction
modulates gene transcription, leading to two primary outcomes:

o Gene Activation (Transactivation): Upregulation of genes encoding anti-inflammatory
proteins, such as IkB (inhibitor of kappa B).[1][9]

¢ Gene Repression (Transrepression): Inhibition of the production of pro-inflammatory
cytokines, including interleukins IL-1, IL-2, and IL-6.[1][9] This repression prevents the
activation of cytotoxic T-lymphocytes.[1][9]

The culmination of these genomic effects is the suppression of the inflammatory cascade,
reduction of itching, and vasoconstriction of blood vessels in the skin.[3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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